Cas no 2229094-19-1 (methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2229094-19-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5804570
• PubChem ID: 165973642
• Update Time: 2025-06-13

methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate
• 2229094-19-1
• EN300-1739891

• Inchi： 1S/C9H12N2O3/c1-6(5-12)8-7(9(13)14-3)4-10-11(8)2/h4-6H,1-3H3
• InChI Key： DEGPUIDNSAIDHW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(C=O)C)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 2229094-19-1)

The compound methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 2229094-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate, which make it a promising scaffold for the design of novel bioactive molecules. The compound's pyrazole core, coupled with the carboxylate and ketone functional groups, offers multiple sites for chemical modification, enabling the development of derivatives with enhanced pharmacological properties. Researchers have employed advanced synthetic strategies, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate exhibits notable biological activity, particularly in the modulation of key enzymatic pathways. For instance, recent investigations have revealed its inhibitory effects on specific kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of anti-inflammatory and anti-cancer agents. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for further optimization.

Despite these promising results, challenges remain in the translation of methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, methyl 1-methyl-5-(1-oxopropan-2-yl)-1H-pyrazole-4-carboxylate represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in drug discovery.